IDE1
IDE1
Potent cell-permeable definitive endoderm formation inducer (EC50 = 125 nM, ESC) similar to IDE 2. Induces Sox17 expression. Activates TGF-β signaling and downstream Smad2 phosphorylation. Upregulates Nodal expression. Induces gut tube formation in vivo.
IDE1 is a small molecule capable of inducing definitive endoderm from embryonic stem cells. It has been shown to induce the differentiation of Sox17+/FoxA2+-expressing pancreatic progenitors from human and mouse embryonic stems cells (EC50 = 125.5 nM in vitro) by activating the TGF-β signaling pathway. IDE1-derived endodermal cells injected into E8.75 mouse embryos ex vivo have been shown to incorporate into the developing gut tube, contributing to its formation. Furthermore, when treated with either indolactam V or a standard regimen of the growth factor FGF-10, retinoic acid, and hedgehog inhibitors, IDE1-induced endodermal cells can form Pdx1-expressing pancreatic progenitors.
IDE1 is a potent cell-permeable definitive endoderm formation inducer (EC50 = 125 nM, ESC) similar to IDE2. IDE1 induces Sox17 expression. It also activates TGF-β signaling and downstream Smad2 phosphorylation. IDE1 upregulates Nodal expression.
IDE1 is a small molecule capable of inducing definitive endoderm from embryonic stem cells. It has been shown to induce the differentiation of Sox17+/FoxA2+-expressing pancreatic progenitors from human and mouse embryonic stems cells (EC50 = 125.5 nM in vitro) by activating the TGF-β signaling pathway. IDE1-derived endodermal cells injected into E8.75 mouse embryos ex vivo have been shown to incorporate into the developing gut tube, contributing to its formation. Furthermore, when treated with either indolactam V or a standard regimen of the growth factor FGF-10, retinoic acid, and hedgehog inhibitors, IDE1-induced endodermal cells can form Pdx1-expressing pancreatic progenitors.
IDE1 is a potent cell-permeable definitive endoderm formation inducer (EC50 = 125 nM, ESC) similar to IDE2. IDE1 induces Sox17 expression. It also activates TGF-β signaling and downstream Smad2 phosphorylation. IDE1 upregulates Nodal expression.
Brand Name:
Vulcanchem
CAS No.:
1160927-48-9
VCID:
VC0530397
InChI:
InChI=1S/C15H18N2O5/c18-13(8-2-1-3-9-14(19)20)17-16-10-11-6-4-5-7-12(11)15(21)22/h4-7,10H,1-3,8-9H2,(H,17,18)(H,19,20)(H,21,22)/b16-10+
SMILES:
C1=CC=C(C(=C1)C=NNC(=O)CCCCCC(=O)O)C(=O)O
Molecular Formula:
C15H18N2O5
Molecular Weight:
306.31 g/mol
IDE1
CAS No.: 1160927-48-9
Cat. No.: VC0530397
Molecular Formula: C15H18N2O5
Molecular Weight: 306.31 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Potent cell-permeable definitive endoderm formation inducer (EC50 = 125 nM, ESC) similar to IDE 2. Induces Sox17 expression. Activates TGF-β signaling and downstream Smad2 phosphorylation. Upregulates Nodal expression. Induces gut tube formation in vivo. IDE1 is a small molecule capable of inducing definitive endoderm from embryonic stem cells. It has been shown to induce the differentiation of Sox17+/FoxA2+-expressing pancreatic progenitors from human and mouse embryonic stems cells (EC50 = 125.5 nM in vitro) by activating the TGF-β signaling pathway. IDE1-derived endodermal cells injected into E8.75 mouse embryos ex vivo have been shown to incorporate into the developing gut tube, contributing to its formation. Furthermore, when treated with either indolactam V or a standard regimen of the growth factor FGF-10, retinoic acid, and hedgehog inhibitors, IDE1-induced endodermal cells can form Pdx1-expressing pancreatic progenitors. IDE1 is a potent cell-permeable definitive endoderm formation inducer (EC50 = 125 nM, ESC) similar to IDE2. IDE1 induces Sox17 expression. It also activates TGF-β signaling and downstream Smad2 phosphorylation. IDE1 upregulates Nodal expression. |
|---|---|
| CAS No. | 1160927-48-9 |
| Molecular Formula | C15H18N2O5 |
| Molecular Weight | 306.31 g/mol |
| IUPAC Name | 2-[(E)-(6-carboxyhexanoylhydrazinylidene)methyl]benzoic acid |
| Standard InChI | InChI=1S/C15H18N2O5/c18-13(8-2-1-3-9-14(19)20)17-16-10-11-6-4-5-7-12(11)15(21)22/h4-7,10H,1-3,8-9H2,(H,17,18)(H,19,20)(H,21,22)/b16-10+ |
| Standard InChI Key | ABKJCDILEUEJSH-MHWRWJLKSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)/C=N/NC(=O)CCCCCC(=O)O)C(=O)O |
| SMILES | C1=CC=C(C(=C1)C=NNC(=O)CCCCCC(=O)O)C(=O)O |
| Canonical SMILES | C1=CC=C(C(=C1)C=NNC(=O)CCCCCC(=O)O)C(=O)O |
| Appearance | Solid powder |
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